ethyl 5-propyl-2-[(tetrahydro-2-furanylcarbonyl)amino]-3-thiophenecarboxylate

• IUPAC Name: ethyl 2-(oxolane-2-carbonylamino)-5-propylthiophene-3-carboxylate
• InChI: InChI=1S/C15H21NO4S/c1-3-6-10-9-11(15(18)19-4-2)14(21-10)16-13(17)12-7-5-8-20-12/h9,12H,3-8H2,1-2H3,(H,16,17)
• InChI Key: PQWLLUVTHWIRHH-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=C(S1)NC(=O)C2CCCO2)C(=O)OCC
• Molecular Formula: C15H21NO4S
• Molecular Weight: 311.4 g/mol

Description

Ethyl 5-propyl-2-[(tetrahydro-2-furanylcarbonyl)amino]-3-thiophenecarboxylate is a useful research compound. Its molecular formula is C15H21NO4S and its molecular weight is 311.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 311.11912932 g/mol and the complexity rating of the compound is 377. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Anti-Proliferative Activity and Tumor Cell Selectivity

A study by Thomas et al. (2017) on 5-alkyl-2-amino-3-methylcarboxylate thiophenes, related to the compound of interest, demonstrates pronounced anti-proliferative activity in specific tumor cell types such as leukemia/lymphoma, prostate PC-3, kidney Caki-1, and hepatoma Huh-7 cells. This activity was achieved through structural simplification, indicating potential for tumor-selective therapeutic applications (Thomas et al., 2017).

Catalytic Processes and Organic Synthesis

Nakano et al. (2008) explored the palladium-catalyzed perarylation of 3-thiophene- and 3-furancarboxylic acids, a process relevant to the synthesis of compounds like ethyl 5-propyl-2-[(tetrahydro-2-furanylcarbonyl)amino]-3-thiophenecarboxylate. Their work highlights an efficient method for obtaining tetraarylated products through decarboxylation and C-H bond cleavage, suggesting a pathway for the synthesis of complex organic molecules (Nakano et al., 2008).

Antimicrobial and Anti-inflammatory Properties

Research by Narayana et al. (2006) on ethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate derivatives, similar in structure to the compound , reported promising antibacterial, antifungal, and anti-inflammatory activities. This study underscores the potential of such compounds in the development of new therapeutic agents (Narayana et al., 2006).

Anticancer Potential

Mohareb et al. (2016) synthesized a series of novel thiophene and benzothiophene derivatives, examining their anti-proliferative activity against various tumor cell lines. Their findings suggest that specific derivatives exhibit significant anticancer potential, which could be explored further in the development of cancer therapeutics (Mohareb et al., 2016).

Materials Science Applications

Fu and Wang (2008) investigated the synthesis and properties of novel polyfunctionally substituted indeno[2,1-b]thiophene compounds derived from indanones. Their work contributes to the understanding of thiophene derivatives in materials science, potentially paving the way for new materials with unique optical and electronic properties (Fu & Wang, 2008).